N-(4-amino-2-((2-chloro-6-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

• IUPAC Name: N-[4-amino-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-ethoxybenzamide
• InChI: InChI=1S/C20H18ClFN4O3S/c1-2-29-12-8-6-11(7-9-12)18(27)24-16-17(23)25-20(26-19(16)28)30-10-13-14(21)4-3-5-15(13)22/h3-9H,2,10H2,1H3,(H,24,27)(H3,23,25,26,28)
• InChI Key: FKPARSYIPZNHNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC3=C(C=CC=C3Cl)F)N
• Molecular Formula: C20H18ClFN4O3S
• Molecular Weight: 448.9 g/mol

Description

N-(4-amino-2-((2-chloro-6-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide is a useful research compound. Its molecular formula is C20H18ClFN4O3S and its molecular weight is 448.9. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-chloro-6-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-chloro-6-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Hypoxia-Selective Cytotoxins

Research on compounds like 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide (SN 23862) explores their selective toxicity for hypoxic cells, which is due to oxygen-inhibited enzymatic reduction. Such compounds could potentially serve as models for designing new agents targeting hypoxic tumor environments, suggesting applications in cancer therapy research (Palmer et al., 1995).

Metabolism and Disposition of HIV Integrase Inhibitors

Studies involving 19F-nuclear magnetic resonance (NMR) spectroscopy on compounds like N-(4-fluorobenzyl)-5-hydroxy-1-methyl-2-(4-methylmorpholin-3-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxamide provide insights into the metabolic fate and excretion of potential pharmaceutical compounds. This suggests applications in drug discovery programs, specifically in understanding the pharmacokinetics of new drug candidates (Monteagudo et al., 2007).

Gastroprokinetic Agent Development

The synthesis and evaluation of bioactive metabolites of mosapride indicate the potential of such compounds as safe and effective prokinetic agents for gastrointestinal symptoms. This area of research could benefit from the study of similar compounds for developing new therapies (Yao et al., 2019).

Radiosynthesis for PET Imaging

The automated radiochemical synthesis of N-[2-(4-[(18)F]fluorobenzamido)ethyl]maleimide ([(18)F]FBEM) demonstrates the importance of developing new prosthetic groups for radiolabeling peptides and proteins, potentially aiding in PET imaging studies. Research in this direction could benefit from exploring similar compounds for imaging applications (Kiesewetter et al., 2011).